Cas no 9004-65-3 (Hydroxypropyl methyl cellulose)

• Product Name: Hydroxypropyl methyl cellulose
• CAS No: 9004-65-3
• MF: C₂₁H₃₈N₂OS
• MW: 366.604224681854
• MDL: MFCD00131360
• CID: 48181
• Update Time: 2026-05-14

Hydroxypropyl methyl cellulose Chemical and Physical Properties

Names and Identifiers

• Hydroxypropyl methyl cellulose
• MODIFIED CELLULOSE
• PROPYLENE GLYCOL ETHER OF METHYLCELLULOSE
• HPMC
• HYPOMELLOSE 2208
• HYPOMELLOSE 2906
• HYPOMELLOSE 2910
• HYPROMELLOSE
• HYPROMELLOSE, 2208
• Hydroxypropylmethylcellulose (HPMC)
• Hydroxyl Propyl Methyl Cellulose
• (Hydroxypropyl)methyl cellulose
• Celacol HPM 5000
• E464
• MHPC
• Hydroxy Propyl Methyl Cellulose
• High viscosity hypromellose
• Instant hydroxypropyl methyl cellulose
• Polyvinyl Alcohol
• :Hydroxypropyl methyl cellulose
• hpmcd
• hydroxylpropylmethylcellulose
• Hydroxymethylpropylcellulose
• isoptoalkaline
• isoptoplain
• isoptotears
• methocele,f,k
• HydroxypropylMethylCellulose(Hpmc)

• MDL： MFCD00131360
• Inchi： 3
• SMILES： OC[C@H]1O[C@@H](O[C@H]2C(O)[C@@H](O)[C@H](OC)O[C@@H]2CO)[C@H](O)C(O)[C@@H]1OC.CO.CC(O)CO.[n]

Computed Properties

• Exact Mass: 748.37288
• Monoisotopic Mass: 748.37288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 86
• Rotatable Bond Count: 40
• Complexity: 1480
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Topological Polar Surface Area: 365
• Surface Charge: 0
• Topological Polar Surface Area: 241

Experimental Properties

• Color/Form: White to off white powder
• Density: 1.39
• Melting Point: 1.39
• Boiling Point: 1101.5°C at 760 mmHg
• Flash Point: 619.9°C
• Solubility: H2O: 50 mg/mL, clear to very faintly turbid, faintly yellow
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Solid is combustible, incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 0.00000
• Merck: 14,4842
• Solubility: Soluble in water with a solubility of 50 mg/ml and some organic solvents, insoluble in absolute ethanol, aldehydes and chloroform.

Hydroxypropyl methyl cellulose Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：NF9125000
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Hydroxypropyl methyl cellulose

Hydroxypropyl Methyl Cellulose (9004-65-3) in Pharmaceutical Applications: A Comprehensive Review

Hydroxypropyl Methyl Cellulose (HPMC), with the CAS number 9004-65-3, is a semi-synthetic, inert, and viscoelastic polymer widely used in the pharmaceutical industry. Its unique properties, such as biocompatibility, non-toxicity, and ability to modify drug release, make it a critical excipient in formulations like tablets, capsules, and ophthalmic solutions. Recent studies highlight its role in controlled-release drug delivery systems, where it acts as a matrix former to prolong therapeutic effects. Researchers are also exploring its potential in 3D-printed pharmaceuticals, leveraging its gel-forming capabilities for personalized medicine. With the growing demand for sustainable and multifunctional excipients, HPMC (9004-65-3) continues to dominate discussions in pharmaceutical innovation.

Hydroxypropyl Methyl Cellulose (9004-65-3) and Its Role in Sustained-Release Formulations

The application of Hydroxypropyl Methyl Cellulose (9004-65-3) in sustained-release formulations has gained significant attention due to its ability to control drug dissolution rates. As a hydrophilic polymer, HPMC forms a gel layer upon hydration, slowing down drug release and improving bioavailability. This mechanism is particularly valuable for drugs with narrow therapeutic windows, such as cardiovascular and diabetic medications. Recent advancements include combining HPMC with other polymers to create multi-layered tablets for complex release profiles. Industry experts emphasize its cost-effectiveness and regulatory acceptance, making it a preferred choice for generic drug development.

Safety and Regulatory Status of Hydroxypropyl Methyl Cellulose (9004-65-3) in Biomedical Research

Safety profiling of Hydroxypropyl Methyl Cellulose (9004-65-3) confirms its status as a GRAS (Generally Recognized as Safe) material by the FDA and other global regulatory bodies. Its non-irritating and non-allergenic properties enable its use in sensitive applications like ophthalmic solutions and wound dressings. Toxicological studies demonstrate minimal systemic absorption, further validating its suitability for long-term therapies. However, researchers caution against excessive use in high-dose formulations due to potential gastrointestinal effects. The polymer’s compliance with ICH guidelines and Pharmaceutical GMP standards reinforces its reliability in biopharmaceutical manufacturing.

Emerging Trends: Hydroxypropyl Methyl Cellulose (9004-65-3) in Novel Drug Delivery Systems

Innovative applications of Hydroxypropyl Methyl Cellulose (9004-65-3) are reshaping drug delivery technologies. Its thermo-reversible gelation property is being exploited in in-situ forming implants for localized cancer therapy. Additionally, HPMC-based nanoparticles are under investigation for targeted delivery of biologics, such as monoclonal antibodies. The polymer’s compatibility with bioprinting inks also opens avenues for tissue engineering. With the rise of precision medicine, HPMC’s versatility positions it as a cornerstone material for next-generation therapeutics.

Comparative Analysis: Hydroxypropyl Methyl Cellulose (9004-65-3) vs. Other Cellulose Derivatives

When compared to other cellulose ethers like Carboxymethyl Cellulose (CMC) or Ethyl Cellulose (EC), Hydroxypropyl Methyl Cellulose (9004-65-3) offers superior water solubility and film-forming capabilities. Its balanced substitution pattern ensures optimal viscosity and drug release kinetics, unlike CMC’s pH-dependent behavior. EC, while hydrophobic, lacks HPMC’s versatility in hydrophilic matrices. Market analyses reveal a 20% annual growth in HPMC demand, driven by its adaptability in oral thin films and mucoadhesive systems. This comparative edge solidifies its dominance in formulation science.